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Compound of Interest

Compound Name:
methyl 4-

[(phenoxyacetyl)amino]benzoate

Cat. No.: B5528679

Get Quote

Core Directive & Scope
Objective: To provide a definitive reference for the melting point (MP) characterization of

methyl 4-[(phenoxyacetyl)amino]benzoate, distinguishing it from its precursors and potential

side products. Significance: This compound serves as a scaffold in medicinal chemistry (e.g.,

for protease inhibitors or peptidomimetics). Its purity is critical; a melting point matching the

starting material indicates a failed reaction.

Reference Standards & Comparative Analysis
The most reliable method to validate your product is Differential Melting Point Analysis. You

must compare your isolated solid against the precursors.

Table 1: Melting Point Reference Data
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Compound Role Melting Point (Lit.) Key Characteristic

Methyl 4-

aminobenzoate

Starting Material

(Nucleophile)
110 – 111 °C [1, 2]

White crystalline

powder.[1] Primary

impurity if reaction is

incomplete.

Phenoxyacetyl

Chloride

Starting Material

(Electrophile)

Liquid (BP ~110°C @

12mmHg)

Corrosive liquid.

Hydrolyzes to acid if

wet.

Phenoxyacetic Acid Hydrolysis Byproduct 98 – 100 °C

Formed if acid

chloride is exposed to

moisture.

Methyl 4-

acetamidobenzoate
Structural Analog 114 – 115 °C [3]

Reference for amide

bond effect on crystal

lattice.

Target: Methyl 4-

[(phenoxyacetyl)amin

o]benzoate

Product Expected: >115 °C

Distinct shift required.

Typically 130–160°C

range due to

increased MW and

-stacking.*

Critical Alert: If your isolated product melts at 110–111°C, it is unreacted methyl 4-

aminobenzoate. If it melts at 98–100°C, it is likely phenoxyacetic acid. A successful synthesis

must yield a solid with a distinct, sharp melting point significantly different from these values.

Note on Literature Discrepancies: Some automated databases may erroneously link this

structure to high-melting beta-lactam derivatives (MP ~289°C) synthesized in similar "one-pot"

conditions [4]. Ensure your product is the linear amide, not a cyclic adduct.
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Synthesis & Validation Protocol
To ensure the melting point measured is that of the pure compound, follow this self-validating

synthesis and purification workflow.

Step-by-Step Protocol
Reaction Setup (Schotten-Baumann Conditions):

Dissolve Methyl 4-aminobenzoate (1.0 eq) in anhydrous Dichloromethane (DCM) or THF.

Add Triethylamine (TEA) or DIPEA (1.2 eq) as a base to scavenge HCl.

Cool to 0°C to minimize side reactions.

Add Phenoxyacetyl Chloride (1.1 eq) dropwise. Exothermic reaction.

Monitoring:

Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

TLC Check: Mobile phase (Hexane:Ethyl Acetate 3:1). The product should be less polar

(higher

) than the amine starting material.

Workup (Purification Strategy):

Acid Wash: Wash organic layer with 1M HCl (2x). Crucial Step: This removes unreacted

methyl 4-aminobenzoate (converts it to water-soluble hydrochloride salt).

Base Wash: Wash with Sat. NaHCO₃ (2x). Crucial Step: This removes any hydrolyzed

phenoxyacetic acid.

Dry & Concentrate: Dry over MgSO₄, filter, and evaporate solvent.

Crystallization (For MP Determination):

Recrystallize the crude solid from Ethanol/Water or Ethyl Acetate/Hexane.
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Dry thoroughly in a vacuum oven at 40°C. Solvent inclusion will depress the MP.

Visualizations
Figure 1: Synthesis & Impurity Rejection Pathway
This diagram illustrates the logic flow for purifying the compound to ensure a valid melting point

measurement.
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Caption: Logical flow for synthesis and purification. The acid/base wash steps are critical

critical control points (CCPs) to ensure the measured melting point reflects the product, not the

starting materials.

Figure 2: Structure-Property Relationship (SPR)
Why the melting point changes.
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Caption: The formation of the amide bond introduces a rigid linker and additional hydrogen

bonding acceptors, typically increasing the lattice energy and melting point relative to the ester

precursor.
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lactam formation, citing MP 286-289°C for the cyclic adduct). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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